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Compound of Interest

Compound Name: 2,2-Dimethyl-4-oxohexanoic acid

CAS No.: 15118-53-3

Cat. No.: B178135

Get Quote

Executive Summary
2,2-Dimethyl-4-oxohexanoic acid (CAS: 15118-53-3) is a specialized aliphatic keto-acid

intermediate primarily utilized in the synthesis of non-steroidal anti-inflammatory drug (NSAID)

analogues and selective aldo-keto reductase (AKR1C3) inhibitors.[1][2][3][4][5] Its structural

uniqueness lies in the gem-dimethyl substitution at the

-position relative to the carboxyl group, combined with a

-keto functionality. This architecture serves two critical functions in medicinal chemistry: it
introduces metabolic stability by blocking

-oxidation and imposes conformational constraints (Thorpe-Ingold effect) that favor cyclization
reactions, particularly in Fischer indole synthesis.

This guide provides a comprehensive technical analysis of the molecule, detailing its

physiochemical properties, a validated synthetic protocol via lactone oxidation, and its

application in developing "reversed" indomethacin analogues.
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Molecular Architecture & Physiochemical Properties
The molecule features a six-carbon chain functionalized with a terminal carboxylic acid and an

internal ketone. The gem-dimethyl group at C2 is the defining structural motif, significantly

altering the electronic and steric environment compared to the linear 4-oxohexanoic acid.

Structural Specifications
Property Data

IUPAC Name 2,2-Dimethyl-4-oxohexanoic acid

CAS Registry Number 15118-53-3

Molecular Formula

Molecular Weight 158.19 g/mol

SMILES CCC(=O)CC(C)(C)C(=O)O

Appearance White solid / Crystalline powder

Melting Point 87–88 °C

Solubility
Soluble in DMSO, Methanol, Dichloromethane;

sparingly soluble in water

Structural Analysis
C1 (Carboxyl): The acidic center (

). The adjacent gem-dimethyl group reduces the acidity slightly via inductive electron
donation (+I effect) and sterically hinders esterification.

C2 (Gem-dimethyl): The quaternary carbon creates a "kink" in the chain, promoting the

proximity of the C1 and C4 centers. This facilitates intramolecular reactions (like lactonization

or cyclization with hydrazines).

C4 (Ketone): The reactive carbonyl center. In Fischer indole synthesis, this ketone

undergoes hydrazone formation followed by [3,3]-sigmatropic rearrangement.
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Synthetic Pathways & Process Chemistry
Since 2,2-dimethyl-4-oxohexanoic acid is not widely commercially available, it is typically

synthesized de novo. The most robust protocol involves the formation of a

-lactone intermediate followed by oxidative ring opening.

Validated Synthesis Protocol
Route: Alkylation-Cyclization

Saponification

Oxidation

Step 1: Synthesis of 5-ethyl-3,3-dimethyldihydrofuran-2(3H)-one
(Lactone Intermediate)

Reagents: Isobutyric acid, LDA (Lithium Diisopropylamide), 1,2-Epoxybutane.

Mechanism: Generation of the isobutyric acid dianion followed by nucleophilic attack on the

epoxide. The resulting

-hydroxy acid spontaneously cyclizes to the lactone under acidic workup.

Step 2: Saponification & Oxidation (The RuO₂/NaOCl Method)
This step converts the lactone to the open-chain keto acid. Direct hydrolysis yields the hydroxy

acid; subsequent oxidation converts the C4 alcohol to a ketone.

Protocol:

Saponification: Suspend the crude lactone (1.0 eq) in water. Add 5N NaOH (approx. 1.2 eq)

and stir for 1 hour to open the lactone ring to the sodium salt of 4-hydroxy-2,2-

dimethylhexanoic acid.

Oxidation: Chill the mixture to 0–5 °C. Add catalytic Ruthenium Dioxide (

).
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Hypochlorite Addition: Dropwise add Sodium Hypochlorite (NaOCl, 10–15% active chlorine)

while maintaining temperature

°C. The color transition from black (

) to greenish-yellow indicates the formation of the active oxidant (

).

Workup: Quench excess oxidant with isopropanol. Acidify with HCl to pH 1–2. Extract with

ethyl acetate or dichloromethane.

Synthesis Workflow Diagram
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Figure 1: Synthetic route from isobutyric acid to 2,2-dimethyl-4-oxohexanoic acid via lactone

oxidation.[6][7]

Spectroscopic Characterization
Accurate identification of the product relies on Nuclear Magnetic Resonance (NMR). The gem-

dimethyl signal is a diagnostic singlet, while the ethyl group displays a characteristic triplet-

quartet pattern (though the quartet is often obscured or appears as a multiplet depending on

field strength).

NMR Data (DMSO-d₆)
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Nucleus
Shift (

ppm)
Multiplicity Integration Assignment

¹H 0.88
Triplet (

Hz)
3H

C6 Methyl

(Terminal)

¹H 1.10 Singlet 6H
C2 Gem-

Dimethyls

¹H 2.36
Quartet (

Hz)
2H C5 Methylene

¹H 2.67 Singlet 2H C3 Methylene

¹³C 7.94 Singlet - C6

¹³C 25.75 Singlet -
Gem-Dimethyl

Carbons

¹³C 35.81 Singlet - C5

¹³C 51.25 Singlet - C3

¹³C 178.62 Singlet - C1 (Carboxyl)

¹³C 209.39 Singlet - C4 (Ketone)

Note: The C2 quaternary carbon signal typically appears near 40 ppm but may be obscured by

the DMSO solvent residual peak.

Applications in Drug Development[5]
The primary utility of 2,2-dimethyl-4-oxohexanoic acid is as a cyclization reagent in the

synthesis of indole-based therapeutics.

Fischer Indole Synthesis (Indomethacin Analogues)
In the development of selective AKR1C3 inhibitors (potential treatments for castrate-resistant

prostate cancer), this acid is reacted with aryl hydrazines (e.g., 4-chloro-N-(4-

methoxyphenyl)benzohydrazide hydrochloride).[2]
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Mechanism: The hydrazine nitrogen attacks the C4 ketone of the acid.

Outcome: The resulting hydrazone undergoes acid-catalyzed rearrangement to form an

indole ring.

Resulting Structure: The 2,2-dimethylhexanoic acid chain becomes the substituent at the

indole 3-position (or 2-position, depending on the hydrazine substitution pattern). The gem-

dimethyl group prevents metabolic degradation of the side chain, a common failure point for

linear analogues.

Metabolic Stability Engineering
The incorporation of the gem-dimethyl group is a classic medicinal chemistry tactic (the

"Thorpe-Ingold" or "Gem-Dimethyl" effect).

Steric Shielding: It protects the adjacent carboxyl group from rapid glucuronidation or

esterification in vivo.

Beta-Oxidation Blockade: In fatty acid metabolism,

-oxidation occurs at the C3 position. The quaternary C2 prevents the formation of the

-

unsaturated intermediate required for this degradation pathway, significantly extending the
half-life of the drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://jiuzhoua.lookchem.com/products/CasNo-15118-53-3-2-2-Dimethyl-4-oxohexanoic-acid-29884682.html
https://pubchem.ncbi.nlm.nih.gov/compound/14591235
https://www.benchchem.com/product/b178135?utm_src=pdf-custom-synthesis#bc-rfq
https://pdfs.semanticscholar.org/e0f2/09a7552196e2dbace09e02a1416229eb5981.pdf?skipShowableCheck=true
https://pubs.acs.org/doi/10.1021/jm3017656
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638264/
https://orgsyn.org/demo.aspx?prep=v91p0125
https://jiuzhoua.lookchem.com/products/CasNo-15118-53-3-2-2-Dimethyl-4-oxohexanoic-acid-29884682.html
https://jiuzhoua.lookchem.com/products/CasNo-15118-53-3-2-2-Dimethyl-4-oxohexanoic-acid-29884682.html
https://prepchem.com/2-2-4-trimethylpentanoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethyl-4-oxopentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethyl-4-oxopentanoic-acid
https://www.benchchem.com/product/b178135/docs#technical-guide-chemical-structure-synthesis-of-2-2-dimethyl-4-oxohexanoic-acid
https://www.benchchem.com/product/b178135/docs#technical-guide-chemical-structure-synthesis-of-2-2-dimethyl-4-oxohexanoic-acid
https://www.benchchem.com/product/b178135/docs#technical-guide-chemical-structure-synthesis-of-2-2-dimethyl-4-oxohexanoic-acid
https://www.benchchem.com/product/b178135/docs#technical-guide-chemical-structure-synthesis-of-2-2-dimethyl-4-oxohexanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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